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Compound of Interest

Compound Name: Nigrolineaxanthone V

Cat. No.: B041114 Get Quote

An In-depth Technical Guide on the Physicochemical Properties of Nigrolineaxanthones

Disclaimer: Extensive literature searches did not yield specific information for a compound

named "Nigrolineaxanthone V". The Nigrolineaxanthone family of compounds, isolated from

Garcinia nigrolineata, includes congeners designated with letters A through S, and AA. This

guide provides a comprehensive overview of the available data for the Nigrolineaxanthone

series, with a focus on representative compounds where specific data has been published. The

methodologies and properties described herein are based on studies of this family of

xanthones and serve as a technical reference for researchers, scientists, and drug

development professionals.

Core Physicochemical Properties
Quantitative physicochemical data for individual Nigrolineaxanthones is not extensively

available in the public domain. The table below summarizes the fundamental properties derived

from the chemical structures reported in the literature. For instance, Nigrolineaxanthone E and

M's properties are listed as examples. Researchers investigating a specific Nigrolineaxanthone

would need to perform experimental determinations for properties such as melting point,

solubility, logP, and pKa.
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Property
Nigrolineaxanthone
E

Nigrolineaxanthone
M

Data Source

Molecular Formula C₂₄H₂₆O₆ C₂₃H₂₄O₆
PubChem[1],

KNApSAcK[2]

Molecular Weight 410.5 g/mol 396.44 g/mol
PubChem[1],

KNApSAcK[2]

IUPAC Name

1,5,6-trihydroxy-3-

methoxy-4-(2-

methylbut-3-en-2-

yl)-2-(3-methylbut-2-

enyl)xanthen-9-one

1,5-dihydroxy-8-(3-

hydroxy-3-

methylbutyl)-6',6'-

dimethylpyrano(2',3':3,

2)xanthone

PubChem[1]

CAS Number 639084-88-1 643026-14-6
PubChem[1],

KNApSAcK[2]

Appearance

Not explicitly stated in

abstracts; typically

xanthones are yellow

crystalline solids.

Not explicitly stated in

abstracts; typically

xanthones are yellow

crystalline solids.

General Knowledge

Melting Point

Data not available in

the provided search

results.

Data not available in

the provided search

results.

-

Solubility

Data not available in

the provided search

results. General

solubility of xanthones

is in organic solvents.

[3]

Data not available in

the provided search

results. General

solubility of xanthones

is in organic solvents.

[3]

-

logP (calculated) 6.3

Data not available in

the provided search

results.

PubChem[1]

pKa

Data not available in

the provided search

results.

Data not available in

the provided search

results.

-
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Experimental Protocols
The isolation and characterization of Nigrolineaxanthones from the plant Garcinia nigrolineata

involve a series of phytochemical techniques. The general workflow is outlined below.

Extraction and Isolation
A common procedure for the extraction and isolation of Nigrolineaxanthones from Garcinia

nigrolineata involves the following steps[4][5]:

Plant Material Collection and Preparation: The stem bark, leaves, or latex of Garcinia

nigrolineata are collected, dried, and ground into a fine powder.

Solvent Extraction: The powdered plant material is subjected to extraction with a suitable

organic solvent, typically methanol, at room temperature.

Fractionation: The crude extract is then partitioned between different immiscible solvents of

varying polarities, such as chloroform and methanol, to separate compounds based on their

polarity.

Chromatographic Separation: The resulting fractions are subjected to multiple rounds of

column chromatography. Common stationary phases include silica gel and reversed-phase

C18 silica gel. Elution is performed using gradient solvent systems, for example, a mixture of

chloroform and methanol or methanol and water[6].

Purification: Final purification of the isolated compounds is often achieved through

preparative thin-layer chromatography (TLC) or high-performance liquid chromatography

(HPLC).
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Fig. 1: General workflow for the isolation of Nigrolineaxanthones.

Structure Elucidation
The chemical structures of the isolated Nigrolineaxanthones are determined using a

combination of spectroscopic techniques[4][7]:

Melting Point Determination: Performed on an electrothermal melting point apparatus[6].

UV-Visible Spectroscopy: To determine the absorption maxima, which is characteristic of the

xanthone chromophore[6].
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Infrared (IR) Spectroscopy: To identify the presence of functional groups such as hydroxyls,

carbonyls, and aromatic rings[6].

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine

the exact molecular weight and elemental composition[6].

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC,

HMBC) NMR experiments are crucial for elucidating the detailed chemical structure and

stereochemistry of the molecule[7].

Biological Activity and Signaling Pathways
Various Nigrolineaxanthones and other xanthones isolated from Garcinia species have

demonstrated a range of biological activities.

Antibacterial Activity
Nigrolineaxanthone N has been reported to exhibit significant antibacterial activity against

methicillin-resistant Staphylococcus aureus (MRSA)[5].

Antidiabetic and Cytotoxic Activities
Other xanthones from Garcinia nigrolineata have been investigated for their antidiabetic and

cytotoxic effects. For instance, some compounds showed α-glucosidase and α-amylase

inhibitory activities, as well as cytotoxicity against various cancer cell lines[8][9][10].

Potential Signaling Pathways in Cytotoxicity
While the specific signaling pathways affected by Nigrolineaxanthone V are unknown, studies

on other cytotoxic xanthones from Garcinia species suggest potential mechanisms of action.

For example, isojacareubin, a xanthone from Garcinia nujiangensis, was found to induce

apoptosis in ovarian cancer cells by modulating the PARP, PI3K/AKT/mTOR, and MAPK/ERK

signaling pathways[11]. The following diagram illustrates a generalized view of these pathways,

which could be relevant for the cytotoxic effects of xanthones.
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Fig. 2: Potential cytotoxic signaling pathways modulated by xanthones.
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This guide provides a foundational understanding of the physicochemical properties and

biological activities of the Nigrolineaxanthone family of compounds. Further experimental work

is necessary to fully characterize the properties of each individual compound, including the

putative Nigrolineaxanthone V.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b041114#physicochemical-properties-of-
nigrolineaxanthone-v]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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